N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt

• IUPAC Name: (2S)-4-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate;dicyclohexylazanium
• InChI: InChI=1S/C12H23N.C9H16N4O4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-9(2,3)17-8(16)12-6(7(14)15)4-5-11-13-10/h11-13H,1-10H2;6H,4-5H2,1-3H3,(H,12,16)(H,14,15)/t;6-/m.0/s1
• InChI Key: UCLAYMPJMDBLOX-ZCMDIHMWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCN=[N+]=[N-])C(=O)[O-].C1CCC(CC1)[NH2+]C2CCCCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCN=[N+]=[N-])C(=O)[O-].C1CCC(CC1)[NH2+]C2CCCCC2
• Molecular Formula: C21H39N5O4
• Molecular Weight: 425.6 g/mol
• CAS RN: 1217459-14-7

Description

N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt, also known as (S)-4-Azido-2-(Boc-amino)butyric acid (dicyclohexylammonium) salt, is a reagent used in peptide synthesis. It has an empirical formula of C21H39N5O4 and a molecular weight of 425.57.

Molecular Structure Analysis

The linear formula of N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt is C21H39N5O4. The compound has a defined atom stereocenter count of 1 and a covalently-bonded unit count of 2.

Physical And Chemical Properties Analysis

N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt has a molecular weight of 425.57 and a molecular formula of C21H39N5O4. It has a topological polar surface area of 109 and a logP of 4.95416.

Scientific Research Applications

Protein Labeling

This compound is also useful for protein labeling. The azido group in the compound can react with other functional groups, allowing researchers to attach various labels to the protein. These labels can then be used to visualize the protein under a microscope or detect it in a complex mixture.

Crosslinking Reactions

The azido group in “N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt” can participate in crosslinking reactions. This makes it valuable for studying protein-protein interactions, as it can help to stabilize these interactions for further analysis.

Click Chemistry

“N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt” is suitable for click chemistry. Click chemistry is a type of chemical reaction that is characterized by its efficiency and specificity. The azido group in the compound can react with alkynes to form a stable triazole ring, a reaction that is often used in the synthesis of complex molecules.

Drug Discovery

“N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt” can also play a role in drug discovery. Its ability to be incorporated into proteins and participate in click chemistry reactions makes it a valuable tool for screening potential drug candidates.

Mechanism of Action

Target of Action

It’s known that azido compounds are often used in click chemistry applications, suggesting that its targets could be a variety of biological molecules that it can covalently attach to via click reactions .

Mode of Action

N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt is likely to interact with its targets through a copper-catalyzed azide-alkyne cycloaddition (CuAAC), a type of click chemistry . This reaction results in the formation of a triazole ring, a process that can be used for labeling and tracking molecules in biological systems .

Result of Action

The molecular and cellular effects of N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt’s action would depend on the specific context of its use. In the context of click chemistry, it could enable the labeling and tracking of a variety of biological molecules, providing valuable insights into their behavior and interactions .

Action Environment

The action, efficacy, and stability of N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt can be influenced by various environmental factors. For instance, the efficiency of its click reactions may depend on factors such as temperature, pH, and the presence of copper catalysts . Additionally, its stability may be affected by storage conditions .

Safety and Hazards

N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt may cause skin irritation, serious eye irritation, and respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/eye protection/face protection.